![molecular formula C20H16N6O3S B2477394 Methyl 4-(2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate CAS No. 868967-72-0](/img/structure/B2477394.png)
Methyl 4-(2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H16N6O3S and its molecular weight is 420.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Systems
- Research has demonstrated the utility of related compounds in the synthesis of various heterocyclic systems, highlighting their versatility in creating fused pyrimidinones and other derivatives from heterocyclic α-amino compounds. Such compounds are critical in medicinal chemistry due to their potential biological activities (Stanovnik et al., 1990).
Molecular Docking and In Vitro Screening
- A series of novel pyridine and fused pyridine derivatives prepared from related compounds have shown moderate to good binding energies in molecular docking screenings towards GlcN-6-P synthase, a target protein. This indicates potential for therapeutic applications, given their antimicrobial and antioxidant activity (Flefel et al., 2018).
Insecticidal Assessment
- Innovative heterocycles incorporating a thiadiazole moiety synthesized from related compounds have been evaluated as insecticidal agents against the cotton leafworm, showcasing potential applications in pest control (Fadda et al., 2017).
Antimicrobial Evaluation
- The synthesis of new thienopyrimidine derivatives from related compounds has led to compounds with pronounced antimicrobial activity, further emphasizing the importance of such heterocyclic compounds in developing new antibiotics (Bhuiyan et al., 2006).
Structural Analysis and Theoretical Calculations
- Detailed structural analysis, including DFT calculations and Hirshfeld surface studies, of synthesized compounds closely related to the query compound, has provided insights into their stability and interactions at the molecular level. Such studies are crucial for understanding the properties of these compounds and their potential applications in various fields (Sallam et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been found to inhibitc-Met/VEGFR-2 kinases . These kinases play a crucial role in cell proliferation and survival, and their inhibition can lead to the suppression of tumor growth .
Mode of Action
Similar compounds have been shown to bind to their target proteins (like c-met and vegfr-2) and inhibit their activity . This interaction can lead to changes in cellular signaling pathways, resulting in the inhibition of cell proliferation .
Biochemical Pathways
The inhibition of c-met/vegfr-2 kinases can affect multiple cellular pathways, including those involved in cell proliferation, survival, and angiogenesis . The downstream effects of these changes can include reduced tumor growth and increased cell death .
Pharmacokinetics
The pharmacokinetic properties of similar compounds have been studied . These studies can provide insights into the bioavailability of the compound, which is crucial for its effectiveness as a drug.
Result of Action
Similar compounds have been shown to exhibit antiproliferative activities against various cancer cell lines . They can inhibit the growth of cells in a dose-dependent manner and induce apoptosis .
properties
IUPAC Name |
methyl 4-[[2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6O3S/c1-29-20(28)13-5-7-14(8-6-13)22-17(27)12-30-18-10-9-16-23-24-19(26(16)25-18)15-4-2-3-11-21-15/h2-11H,12H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFJMIQPVPRDKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=CC=N4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.